Cas no 22020-87-7 (5-Nitro-2-pentanone)
5-Nitro-2-pentanone structure
5-Nitro-2-pentanone Properties
Names and Identifiers
-
- 5-Nitro-2-pentanone
- 5-nitropentan-2-one
- 1-Acetyl-3-nitropropane
- 1-Nitro-4-pentanone
- 1-nitropentan-4-one
- 2-Pentanone,5-nitro
- 5-Nitro-pentan-2-on
- 5-nitro-pentan-2-one
- MBFOTTCUUAIBDW-UHFFFAOYSA-N
- 22020-87-7
- AKOS006272708
- DTXSID40401653
- SCHEMBL856486
- 1-nitro-pentane-4-one
- +Expand
-
- MBFOTTCUUAIBDW-UHFFFAOYSA-N
- 1S/C5H9NO3/c1-5(7)3-2-4-6(8)9/h2-4H2,1H3
- [N+](CCCC(=O)C)([O-])=O
Computed Properties
- 131.05800
- 0
- 3
- 3
- 131.058
- 9
- 116
- 0
- 0
- 0
- 0
- 0
- 1
- 0
- 62.9A^2
Experimental Properties
- 1.15550
- 62.89000
- 1.43
- 231.7 °C at 760 mmHg
- 231.7 °C at 760 mmHg
- 1.084
5-Nitro-2-pentanone Security Information
5-Nitro-2-pentanone Customs Data
- 2914700090
-
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
5-Nitro-2-pentanone Related Literature
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Lu Yu,Yuyu Cheng,Fei Qi,Rou Li,Pengfei Li Org. Chem. Front. 2017 4 1336
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2. Reactions of 2-lithio- and 2-titano-methyl-quinoline reagents: the necessity of using an excess of titanating agents in adjusting molecular recognitionM. T. Reetz,T. Wünsch J. Chem. Soc. Chem. Commun. 1990 1562
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Dragana Stevanovi?,Jovana Bugarinovi?,Marko Pe?i?,Anka Todosijevi?,Goran A. Bogdanovi?,Ivan Damljanovi? RSC Adv. 2021 11 36208
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4. 423. Experiments towards the synthesis of corrins. Part II. The preparation and reactions of Δ1-pyrroline 1-oxidesR. Bonnett,R. F. C. Brown,V. M. Clark,I. O. Sutherland,Alexander Todd J. Chem. Soc. 1959 2094
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5. Experiments towards the synthesis of corrins. Part XIV. Oxidative decarboxylation of 1-hydroxypyrrolidine-2-carboxylic acids and oxidation of some Δ1-pyrroline 1-oxides by hypobromiteGeoffrey W. Alderson,David St. C. Black,V. Malcolm Clark,Lord Todd J. Chem. Soc. Perkin Trans. 1 1976 1955
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6. Synthesis of the germination stimulant (±)-strigolGerald A. MacAlpine,Ralph A. Raphael,Andrew Shaw,Andrew W. Taylor,Hans-Jakob Wild J. Chem. Soc. Chem. Commun. 1974 834
-
7. Synthesis and chemistry of azolenines. Part 16. Preparation of both 3H- and 2H-pyrroles from 2,2-disubstituted 1,4-diketones via the Paal-Knorr reaction, and isolation of intermediate 2-hydroxy-3,4-dihydro-2H-pyrrolesKon-Hung Lui,Michael P. Sammes J. Chem. Soc. Perkin Trans. 1 1990 457
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Ahmed Kamal,Manda Sathish,Vunnam Srinivasulu,Jadala Chetna,Kunta Chandra Shekar,Shalini Nekkanti,Yellaiah Tangella,Nagula Shankaraiah Org. Biomol. Chem. 2014 12 8008
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9. Synthesis of the germination stimulant (±)-strigolGerald A. MacAlpine,Ralph A. Raphael,Andrew Shaw,Andrew W. Taylor,Hans-Jakob Wild J. Chem. Soc. Perkin Trans. 1 1976 410
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Mai-Genrikh A. Shvekhgeimer Russ. Chem. Rev. 1998 67 35
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